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Compound of Interest

Compound Name: Samarium(III) sulfate

CAS No.: 13692-98-3

Cat. No.: B084655

Get Quote

For researchers, scientists, and professionals in drug development, the precise identification of

chemical substances is paramount. An unambiguous understanding of a compound's identity

ensures reproducibility in experiments, accuracy in data interpretation, and compliance with

regulatory standards. This guide provides an in-depth exploration of the chemical identifiers for

Samarium(III) sulfate, a compound of growing interest in catalysis, materials science, and

medicine. We will delve into the nuances of its different forms, the significance of various

identifiers, and the practical implications for laboratory work.

Introduction to Samarium(III) Sulfate: A Versatile
Lanthanide Compound
Samarium(III) sulfate is an inorganic compound, a salt of the rare earth metal samarium and

sulfuric acid. It is a source of samarium ions and is utilized in a variety of applications. The

hydrated form, Samarium(III) sulfate octahydrate, is noted for its high solubility in water, which

makes it a valuable precursor in chemical synthesis.[1] Its applications are diverse, ranging

from the production of samarium-based catalysts and luminescent materials to its use in the

medical field as a precursor for the radioisotope samarium-153, which is employed in cancer

therapy.[1][2] The anhydrous form also sees use in applications where the presence of water
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would be detrimental, such as in certain high-temperature syntheses and in the creation of

specialized glass and ceramics.[2][3]

Navigating the Chemical Identity: Anhydrous vs.
Octahydrate Forms
A critical aspect of understanding Samarium(III) sulfate is recognizing its existence in two

primary forms: the anhydrous salt (Sm₂(SO₄)₃) and the octahydrate (Sm₂(SO₄)₃·8H₂O). The

key distinction lies in the presence of water of crystallization in the latter.[4] This difference in

hydration state leads to distinct chemical and physical properties, and consequently, they are

assigned different Chemical Abstracts Service (CAS) numbers for unambiguous identification.

[5]

The presence of water molecules in the crystal lattice of the octahydrate form can influence its

solubility, stability, and reactivity compared to the anhydrous form.[1] For instance, the hydrated

form's ready solubility in aqueous solutions makes it an excellent choice for solution-based

chemistry.[1] Conversely, the anhydrous form is preferred in non-aqueous reactions or when

precise control over water content is crucial. The hygroscopic nature of the anhydrous form, its

tendency to absorb moisture from the atmosphere, necessitates careful handling and storage

to prevent unintended hydration.[6]

Core Chemical Identifiers: A Tabulated Summary
For clarity and ease of reference, the key chemical identifiers for both the anhydrous and

octahydrate forms of Samarium(III) sulfate are summarized in the table below.
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Identifier
Samarium(III)
Sulfate
(Anhydrous)

Samarium(III)
Sulfate
Octahydrate

Significance in
Research &
Development

CAS Number
15123-65-6, 13692-

98-3[3]
13465-58-2[7]

A unique numerical

identifier assigned by

the Chemical

Abstracts Service,

crucial for database

searches and

regulatory

compliance. The

distinct numbers for

the anhydrous and

hydrated forms

prevent ambiguity in

procurement and

experimental records.

IUPAC Name
disamarium(3+)

trisulfate[3]

disamarium(3+)

trisulfate octahydrate

The systematic name

following the rules of

the International

Union of Pure and

Applied Chemistry,

providing an

unambiguous

chemical description.
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Chemical Formula Sm₂(SO₄)₃[3] Sm₂(SO₄)₃·8H₂O[7]

Represents the

elemental composition

of the molecule. The

inclusion of "·8H₂O" is

critical for

distinguishing the

hydrated form and

calculating the correct

molecular weight for

stoichiometric

measurements.

Molecular Weight 588.91 g/mol [3] 733.03 g/mol [7]

Essential for accurate

molar calculations in

solution preparation

and reaction

stoichiometry. The

significant difference

in molecular weight

between the two

forms underscores the

importance of using

the correct identifier.

PubChem CID 166884 71311263

A unique identifier

from the PubChem

database, a key

resource for chemical

information, linking to

a wealth of data on

properties, safety, and

biological activities.

EC Number 237-211-4[3] 237-211-4 The European

Community number,

used for regulatory

purposes within the

European Union. In

this case, both forms
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share the same EC

number.

InChI

InChI=1S/3H2O4S.2S

m/c31-

5(2,3)4;;/h3(H2,1,2,3,

4);;/q;;;2*+3/p-6

InChI=1S/3H2O4S.8H

2O.2Sm/c31-

5(2,3)4;;;;;;;;;;/h3(H2,1

,2,3,4);81H2;;/q;;;;;;;;;;;

2+3/p-6

The IUPAC

International Chemical

Identifier, a textual

representation of the

molecular structure

that is machine-

readable and allows

for precise database

searching.

InChIKey
LVSITDBROURTQX-

UHFFFAOYSA-H

SICAFVHZPBSARB-

UHFFFAOYSA-H

A hashed version of

the InChI, providing a

compact and unique

identifier for database

indexing and

searching.

SMILES

[O-]S(=O)(=O)[O-].

[O-]S(=O)(=O)[O-].

[O-]S(=O)(=O)[O-].

[Sm+3].[Sm+3]

O.O.O.O.O.O.O.O.

[O-]S(=O)(=O)[O-].

[O-]S(=O)(=O)[O-].

[O-]S(=O)(=O)[O-].

[Sm+3].[Sm+3]

The Simplified

Molecular-Input Line-

Entry System, a line

notation for describing

the structure of

chemical species

using short ASCII

strings.

Visualizing the Interconnectivity of Chemical
Identifiers
To illustrate the relationship between the different forms of Samarium(III) sulfate and their

primary identifiers, the following diagram is provided.
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Interconnectivity of Samarium(III) Sulfate Identifiers

Anhydrous Form

Octahydrate Form

Shared Identifiers

Samarium(III) Sulfate
Sm₂(SO₄)₃

CAS: 15123-65-6
13692-98-3 MW: 588.91 g/mol Samarium(III) Sulfate Octahydrate

Sm₂(SO₄)₃·8H₂O

Hydration

IUPAC Name PubChem CIDInChI / InChIKeyCAS: 13465-58-2 MW: 733.03 g/mol

Click to download full resolution via product page

Caption: Relationship between anhydrous and octahydrate forms of Samarium(III) sulfate and

their key identifiers.

Experimental Protocols and Causality: Choosing the
Right Form
The decision to use either the anhydrous or octahydrate form of Samarium(III) sulfate is

dictated by the specific requirements of the experimental protocol. Here, we explore the

causality behind these choices.

Protocol: Synthesis of a Samarium-based Catalyst in an
Aqueous Medium
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Objective: To prepare a samarium-doped catalyst for an organic reaction in an aqueous

solvent.

Methodology:

Reagent Selection: Samarium(III) sulfate octahydrate (CAS: 13465-58-2) is the reagent of

choice.

Causality: The octahydrate form is readily soluble in water, ensuring a homogeneous

distribution of samarium ions in the reaction mixture. Using the anhydrous form would first

require a dissolution step, which might be slower and could introduce variability if the

hydration state is not carefully controlled.

Solution Preparation: A precise amount of Samarium(III) sulfate octahydrate, calculated

based on its molecular weight of 733.03 g/mol , is dissolved in deionized water to achieve

the desired molar concentration.

Causality: Accurate weighing and the use of the correct molecular weight are critical for

achieving the target catalyst loading. Using the molecular weight of the anhydrous form

would result in a significantly lower actual concentration of samarium ions.

Catalyst Formation: The samarium sulfate solution is then added to a suspension of the

catalyst support material (e.g., TiO₂) under controlled pH and temperature to facilitate the

deposition of samarium species onto the support.

Washing and Drying: The resulting catalyst is washed to remove residual sulfate ions and

then dried under specified conditions.

Protocol: Fabrication of a Samarium-containing Fluoride
Glass
Objective: To synthesize a specialty glass with specific optical properties by incorporating

samarium ions.

Methodology:
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Reagent Selection: Anhydrous Samarium(III) sulfate (CAS: 15123-65-6) is the required

starting material.

Causality: The presence of water in the glass melt can lead to the formation of hydroxyl

groups, which can quench the luminescence of the samarium ions and are detrimental to

the desired optical properties of the fluoride glass. Therefore, an anhydrous precursor is

essential.

Handling and Storage: The anhydrous Samarium(III) sulfate is handled in a glove box or a

dry atmosphere to prevent moisture absorption.

Causality: The hygroscopic nature of the anhydrous salt means it will readily absorb water

from the air. Failure to handle it in a dry environment would lead to the in-situ formation of

the hydrated form, compromising the integrity of the synthesis.

Melt Synthesis: The anhydrous samarium sulfate is mixed with other anhydrous fluoride

components and melted at high temperatures in a controlled inert atmosphere.

Cooling and Annealing: The molten glass is then cooled and annealed under a specific

temperature profile to form the final glass product.

Conclusion: The Imperative of Precise Chemical
Identification
In the fields of research, drug development, and materials science, the seemingly subtle

difference between an anhydrous compound and its hydrated form can have profound

implications for experimental outcomes. The case of Samarium(III) sulfate clearly illustrates

this point. A thorough understanding and correct application of its various chemical identifiers

are not mere academic exercises but are fundamental to ensuring the validity, reproducibility,

and success of scientific endeavors. By carefully selecting the appropriate form of

Samarium(III) sulfate based on the experimental requirements and by diligently using the

correct identifiers in documentation and procurement, researchers can build a solid foundation

of scientific integrity in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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